Cas no 2227883-70-5 ((1R)-2,2,2-trifluoro-1-2-nitro-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-2-nitro-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2227883-70-5
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 5807599
• PubChem ID: 165657867
• Update Time: 2023-12-28

(1R)-2,2,2-trifluoro-1-2-nitro-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-2-nitro-4-(trifluoromethyl)phenylethan-1-ol
• (1R)-2,2,2-trifluoro-1-[2-nitro-4-(trifluoromethyl)phenyl]ethan-1-ol
• 2227883-70-5
• EN300-1954896

• Inchi： 1S/C9H5F6NO3/c10-8(11,12)4-1-2-5(6(3-4)16(18)19)7(17)9(13,14)15/h1-3,7,17H/t7-/m1/s1
• InChI Key： GAJYBVCGOKDRDQ-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 289.01736199g/mol
• Monoisotopic Mass: 289.01736199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų